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Compound of Interest

Compound Name: 6-Bromopiperonal

Cat. No.: B143890

An In-depth Technical Guide to the Physical Properties of 6-Bromopiperonal

This technical guide provides a comprehensive overview of the known physical properties of 6-
Bromopiperonal (CAS No: 15930-53-7), a compound often used as an intermediate in
chemical synthesis.[1][2][3] The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Physical and Chemical Properties

6-Bromopiperonal, also known by synonyms such as 2-Bromo-4,5-
methylenedioxybenzaldehyde and 6-Bromo-1,3-benzodioxole-5-carboxaldehyde, is a
disubstituted 1,3-benzodioxole.[1][4][5] Its core physical and chemical characteristics are
summarized below.

Data Summary Table

The following table presents the quantitative physical data for 6-Bromopiperonal, compiled
from various chemical data sources.
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Property Value Source(s)

Molecular Formula CsHsBrOs [L112][31[41[6]

Molecular Weight 229.03 g/mol [11[3]14116]
White to off-white, light yellow,

Appearance or pale cream [L12113114117118]
powder/solid/crystal

Melting Point 125-132 °C [L1[21141[7]

Boiling Point 309.2 °C at 760 mmHg [1]

Density 1.782 g/cm3 [1]
Soluble in Dimethyl Sulfoxide

» (DMSO) and methanol.[1]

Solubility ] [1114]
Information on aqueous
solubility is not available.[4]

Flash Point 140.8 °C [1]

Vapor Pressure

0 mmHg at 25 °C

[1]

LogP (Octanol-Water)

1.99

[1]

Physical State

Solid Powder

[4]

Experimental Protocols

While specific experimental records for determining the physical properties of 6-

Bromopiperonal are not detailed in the available literature, this section outlines standard

laboratory protocols for measuring the key properties listed above. These methodologies are

standard practice in chemical characterization.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity. The capillary method is a common and reliable

technique.

o Apparatus: Digital melting point apparatus, capillary tubes (sealed at one end).
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e Procedure:

o

A small, dry sample of 6-Bromopiperonal is finely crushed and packed into a capillary
tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a rapid rate initially (e.g., 10-20 °C/min) to approach the expected
melting range.

o The heating rate is then reduced to 1-2 °C/min approximately 15-20 °C below the
anticipated melting point.

o The temperature at which the first liquid droplet appears is recorded as the start of the
melting range. The temperature at which the entire solid phase turns into a clear liquid is
recorded as the end of the range.[2] A narrow range (e.g., < 2 °C) typically indicates high

purity.

Boiling Point Determination (Distillation Method)

For high-boiling-point solids like 6-Bromopiperonal, the boiling point is often determined under
reduced pressure (vacuum distillation) to prevent decomposition and then extrapolated to
atmospheric pressure.

o Apparatus: Short-path distillation apparatus, vacuum pump, manometer, heating mantle,
thermometer.

e Procedure:

o

A sample of 6-Bromopiperonal is placed in the distillation flask.

[e]

The system is evacuated to a stable, known pressure (e.g., 1 mmHg).

o

The sample is heated gently until it begins to boil.

[¢]

The temperature of the vapor condensing on the thermometer bulb is recorded as the
boiling point at that specific pressure.
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o A pressure-temperature nomograph or the Clausius-Clapeyron equation is used to
extrapolate this value to the boiling point at standard atmospheric pressure (760 mmHg).

Solubility Assessment

A gualitative and semi-quantitative assessment of solubility is fundamental for applications in
synthesis and pharmacology.

o Apparatus: Vials, magnetic stirrer, analytical balance.
e Procedure:

o Aknown mass (e.g., 1-10 mg) of 6-Bromopiperonal is added to a vial containing a fixed
volume (e.g., 1 mL) of the solvent to be tested (e.g., water, DMSO, methanol).

o The mixture is vortexed or stirred at a constant temperature (e.g., 25 °C) for a set period.

o The solution is visually inspected for undissolved solid. If fully dissolved, the compound is
classified as soluble.

o For quantitative measurement, small, known amounts of the solute are incrementally
added until saturation is reached (a persistent solid is observed). The total mass dissolved
per volume of solvent is then calculated.

Visualized Workflow

The following diagram illustrates a standard experimental workflow for the comprehensive
physical and structural characterization of a novel or synthesized chemical compound such as
6-Bromopiperonal.
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Workflow for Physicochemical Characterization of 6-Bromopiperonal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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